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Compound of Interest

Compound Name: Tyrphostin AG 112

Cat. No.: B11931776 Get Quote

Essential Safety and Handling Guide for
Tyrphostin AG 112
This guide provides crucial safety and logistical information for the handling and disposal of

Tyrphostin AG 112, a potent EGFR phosphorylation inhibitor. The following procedures are

designed to ensure a safe laboratory environment and minimize exposure risk for researchers,

scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Tyrphostin AG 112 is not readily available, data

from similar potent kinase inhibitors and tyrphostin compounds indicate that a comprehensive

approach to personal protection is mandatory. Tyrphostin compounds, like other kinase

inhibitors, should be handled with care to avoid potential health risks.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Eye Protection
Safety goggles with side-

shields

Must be worn at all times in the

laboratory.

Hand Protection Protective gloves

Two pairs of chemotherapy-

rated nitrile gloves are

recommended, especially

when handling stock solutions.

Contaminated gloves should

be replaced immediately.

Body Protection
Impervious laboratory coat or

gown

Should be resistant to

chemical permeation and close

in the back. For larger

quantities, a disposable

coverall may be necessary.

Respiratory Protection Suitable respirator (e.g., N95)

Recommended when handling

the compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet to prevent inhalation of

aerosols.

Note: All disposable PPE should not be reused. Reusable PPE must be properly

decontaminated after each use.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation of Workspace:

All handling of solid Tyrphostin AG 112 and preparation of stock solutions should be

conducted in a certified chemical fume hood or a Class II Biosafety Cabinet (BSC) to

minimize inhalation exposure.

Cover the work surface with absorbent, plastic-backed paper.

2. Weighing the Compound:
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Use a dedicated, calibrated analytical balance inside the fume hood or BSC.

Handle the container with care to avoid generating dust.

3. Preparing Solutions:

Tyrphostin AG 112 is soluble in DMSO.

When dissolving, add the solvent slowly to the solid to prevent splashing.

Clearly label all solutions with the compound name, concentration, preparation date, and

initials.

Storage of Stock Solutions:

Store stock solutions at -20°C for up to one month or at -80°C for up to six months.

Aliquot solutions to avoid multiple freeze-thaw cycles.

Disposal Plan
Proper disposal of Tyrphostin AG 112 and contaminated materials is crucial to prevent

environmental contamination and potential exposure.

Waste Type Disposal Procedure

Solid Tyrphostin AG 112

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all

local, state, and federal regulations.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated hazardous waste

container immediately after use.

Contaminated PPE (e.g., gloves, gown)

Remove carefully to avoid skin contact and

dispose of in a designated hazardous waste

container.

Liquid Waste (e.g., unused solutions)
Collect in a sealed, properly labeled hazardous

waste container. Do not pour down the drain.
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Experimental Workflow for Handling Tyrphostin AG
112
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Tyrphostin AG 112.

To cite this document: BenchChem. [Personal protective equipment for handling Tyrphostin
AG 112]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11931776#personal-protective-equipment-for-
handling-tyrphostin-ag-112]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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